5,5-diethyl-1,3,2lambda6-dioxathiane-2,2-dione
Overview
Description
5,5-Diethyl-1,3,2lambda6-dioxathiane-2,2-dione is a chemical compound with a complex molecular structure It belongs to the class of dioxathianes, which are characterized by their sulfur and oxygen-containing rings
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5,5-diethyl-1,3,2lambda6-dioxathiane-2,2-dione typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method is the reaction of diethyl malonate with sulfur-containing reagents in the presence of a strong base.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions with stringent control over temperature, pressure, and reactant concentrations to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.
Chemical Reactions Analysis
Types of Reactions: 5,5-Diethyl-1,3,2lambda6-dioxathiane-2,2-dione can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used to oxidize this compound.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) can be employed for reduction reactions.
Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles under appropriate conditions.
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, depending on the specific reagents and conditions used.
Scientific Research Applications
Chemistry: In chemistry, 5,5-diethyl-1,3,2lambda6-dioxathiane-2,2-dione is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology: This compound has potential applications in biological research, particularly in the study of enzyme inhibitors and receptor ligands. Its interaction with biological molecules can provide insights into various biochemical processes.
Medicine: In the field of medicine, this compound may be explored for its therapeutic properties. Its derivatives could be developed as drugs for treating various diseases.
Industry: Industrially, this compound can be used in the production of specialty chemicals, polymers, and other materials. Its unique properties make it suitable for applications in advanced material science.
Mechanism of Action
The mechanism by which 5,5-diethyl-1,3,2lambda6-dioxathiane-2,2-dione exerts its effects depends on its specific application. For example, in enzyme inhibition, it may bind to the active site of an enzyme, preventing its normal function. The molecular targets and pathways involved would vary based on the biological or chemical context in which the compound is used.
Comparison with Similar Compounds
5,5-Dimethyl-1,3,2lambda6-dioxathiane-2,2-dione
3,6-Dimethyl-1,4-dioxane-2,5-dione (rac-lactide)
Uniqueness: 5,5-Diethyl-1,3,2lambda6-dioxathiane-2,2-dione is unique due to its specific structural features, such as the presence of ethyl groups and the dioxathiane ring system. These features distinguish it from other similar compounds and contribute to its distinct chemical and physical properties.
Properties
CAS No. |
120188-69-4 |
|---|---|
Molecular Formula |
C7H14O4S |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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